Cas no 706785-14-0 (Benzoic acid, 4-(4,5-diethynyl-1H-imidazol-1-yl)-, methyl ester)

• Product name: Benzoic acid, 4-(4,5-diethynyl-1H-imidazol-1-yl)-, methyl ester
• CAS No: 706785-14-0
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 1746069

Benzoic acid, 4-(4,5-diethynyl-1H-imidazol-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4,5-diethynyl-1H-imidazol-1-yl)-, methyl ester

• Inchi： 1S/C15H10N2O2/c1-4-13-14(5-2)17(10-16-13)12-8-6-11(7-9-12)15(18)19-3/h1-2,6-10H,3H3
• InChI Key： SVWIZCOVZRSQGR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C=NC(C#C)=C2C#C)C=C1

Computed Properties

• Exact Mass: 250.0743

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 432.0±40.0 °C(Predicted)
• PSA: 44.12
• pka: -0.60±0.61(Predicted)